Cas no 338410-66-5 (4-(2,6-Dimethylphenoxy)-5-methoxy-2-(pyridin-2-yl)pyrimidine)

• Product Name: 4-(2,6-Dimethylphenoxy)-5-methoxy-2-(pyridin-2-yl)pyrimidine
• CAS No: 338410-66-5
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• CID: 5738682
• PubChem ID: 1474153
• Update Time: 2023-11-10

4-(2,6-Dimethylphenoxy)-5-methoxy-2-(pyridin-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• SMR000333896
• 4-(2,6-dimethylphenoxy)-5-methoxy-2-pyridin-2-ylpyrimidine
• CHEMBL1545468
• AKOS005087969
• CHEBI:116105
• 4-(2,6-dimethylphenoxy)-5-methoxy-2-pyridin-2-yl-pyrimidine
• MLS000692233
• Q27198585
• BDBM57909
• 338410-66-5
• HMS3359N02
• HMS2637J17
• 4-(2,6-dimethylphenoxy)-5-methoxy-2-(2-pyridinyl)pyrimidine
• 3J-326S
• cid_1474153
• 4-(2,6-dimethylphenoxy)-5-methoxy-2-(2-pyridyl)pyrimidine
• 4-(2,6-dimethylphenoxy)-5-methoxy-2-(pyridin-2-yl)pyrimidine
• 4-(2,6-DIMETHYLPHENOXY)-2-(2-PYRIDINYL)-5-PYRIMIDINYL METHYL ETHER
• Pyrimidine, 4-(2,6-dimethylphenoxy)-5-methoxy-2-(2-pyridinyl)-
• 4-(2,6-Dimethylphenoxy)-5-methoxy-2-(pyridin-2-yl)pyrimidine

• Inchi： 1S/C18H17N3O2/c1-12-7-6-8-13(2)16(12)23-18-15(22-3)11-20-17(21-18)14-9-4-5-10-19-14/h4-11H,1-3H3
• InChI Key： LTVKLRHBVSLSPX-UHFFFAOYSA-N
• SMILES： O(C1C(=CN=C(C2C=CC=CN=2)N=1)OC)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 307.132076794g/mol
• Monoisotopic Mass: 307.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.1Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 371.9±42.0 °C(Predicted)
• pka: 0.98±0.49(Predicted)